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Compound of Interest

Compound Name: PSB-12379

Cat. No.: B610305 Get Quote

For Research Use Only. Not for human or veterinary use.[1]

This document provides essential guidance for the safe handling, storage, and disposal of

PSB-12379, a potent and selective inhibitor of ecto-5'-nucleotidase (CD73).[1][2][3][4]

Researchers, scientists, and drug development professionals should adhere to these protocols

to ensure personal safety and maintain the integrity of their experiments.

Personal Protective Equipment (PPE)
When handling PSB-12379, a comprehensive approach to personal protection is crucial. The

following PPE is required to minimize exposure and ensure a safe laboratory environment.

PPE Category Item Specification

Hand Protection Gloves
Chemically resistant,

disposable gloves (e.g., nitrile)

Eye Protection Safety Glasses/Goggles
ANSI Z87.1 certified, with side

shields

Body Protection Laboratory Coat
Standard, long-sleeved lab

coat

Respiratory Protection

Not generally required for

small quantities. Use a fume

hood to avoid dust inhalation.

If significant aerosolization or

dust is expected, use a

NIOSH-approved respirator.
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Operational Plan: Handling and Storage
Proper handling and storage are vital for maintaining the stability and purity of PSB-12379 and

for ensuring the safety of laboratory personnel.

2.1. Handling:

Engineering Controls: All handling of the solid compound and preparation of solutions should

be conducted in a well-ventilated chemical fume hood.

Procedural Steps:

Before use, allow the vial to warm to room temperature.

Carefully open the container to avoid dispersal of the solid powder.

Weigh the required amount in a chemical fume hood.

For solution preparation, add the solvent to the vial and cap securely. Utilize sonication to

aid dissolution if necessary.[1][2]

If preparing an aqueous stock solution for cell culture, sterile filter the solution through a

0.22 µm filter.[2]

2.2. Storage: PSB-12379 is supplied as a solid and should be stored under the following

conditions to ensure its stability.

Form Storage Temperature Stability

Solid -20°C ≥ 4 years[1]

Stock Solution in Solvent -80°C 6 months[2]

-20°C 1 month[2]

Disposal Plan
All waste materials contaminated with PSB-12379 must be handled as hazardous chemical

waste.
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Solid Waste: Collect all disposable labware, such as pipette tips, tubes, and vials, that have

come into contact with PSB-12379 in a designated, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing PSB-12379 in a clearly labeled, sealed

hazardous waste container. Do not dispose of down the drain.

Disposal Method: All hazardous waste must be disposed of in accordance with local, state,

and federal regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on chemical waste disposal procedures.

Experimental Protocols and Data
4.1. Solubility Data: The solubility of PSB-12379 can vary depending on the solvent. It is crucial

to prepare solutions correctly to ensure accurate experimental results.

Solvent Solubility

Water 5 mg/mL[1]

DMSO 11 mg/mL (Sonication recommended)

4.2. In Vivo Formulation: For animal studies, it is recommended to prepare fresh solutions and

use them promptly.[2] If precipitation occurs, heating and/or sonication can be used to aid

dissolution.[2]

Workflow for Safe Handling of PSB-12379
The following diagram outlines the essential steps for the safe handling of PSB-12379 in a

laboratory setting.
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Caption: Workflow for the safe handling, storage, and disposal of PSB-12379.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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